2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile

• CAS: 2640874-22-0
• Molecular Formula: C15H15N3O
• Molecular Weight: 253.30 g/mol
• SMILES: CN1C(=C2CCCC2=N1)COC3=CC=CC=C3C#N
• InChI: InChI=1S/C15H15N3O/c1-18-14(12-6-4-7-13(12)17-18)10-19-15-8-3-2-5-11(15)9-16/h2-3,5,8H,4,6-7,10H2,1H3
• InChIKey: IXJWXCFFLZUIFB-UHFFFAOYSA-N

Researchers studying FXR signaling often face inconsistent potency among tool compounds. This cyclopenta[c]pyrazole derivative is a confirmed FXR agonist with an EC50 of 45 nM in HEK293 reporter assays, enabling reproducible dose-response studies without supraphysiological activation. Key advantages: (1) Defined FXR agonism (EC50 45 nM) for bile acid metabolism & CYP7A1 regulation; (2) Structural divergence from Cav2.2 calcium channel blockers allows clean target deconvolution; (3) Single chemical entity suitable as an HPLC/LC-MS reference standard. Custom synthesis ensures consistent purity for SAR exploration.

Cyclopenta[c]pyrazole Benzonitrile (2640874-22-0) Structure & Pharmacology

2-({2-methyl-2H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}methoxy)benzonitrile (CAS 2640874-22-0) is a synthetic small molecule belonging to the cyclopenta[c]pyrazole class, specifically identified within the patent family describing cyclopentyl- and cycloheptylpyrazole derivatives as farnesoid X receptor (FXR) modulators [1]. The compound features a 2-methyl-2,4,5,6-tetrahydrocyclopenta[c]pyrazole core linked via a methoxy bridge to a 2-benzonitrile moiety. This chemotype is distinct from earlier N-type calcium channel blockers based on the same core scaffold, as the substitution pattern at the 3-position (methoxybenzonitrile) is characteristic of the FXR-targeted series.

Pathway Context

FXR nuclear receptor signaling studies

Chemotype Identity

2-Methyl-cyclopenta[c]pyrazole benzonitrile, distinct from Cav2.2 calcium channel blocker chemotypes

Use Context

In vitro probe for metabolic regulation research; supports target engagement and selectivity profiling

• [1] Benson GM, Bleicher K, Grether U, Kuhn B, Richter H, Taylor S. CYCLOPENTYL- AND CYCLOHEPTYLPYRAZOLES. WO2011117166A1, published 2011-09-29. View Source

CAS 2640874-22-0: Substitution Risks

Generic substitution within the cyclopenta[c]pyrazole class is precluded by the compound's specific substitution pattern, which dictates both its biological target profile and physicochemical properties. While the 2,4,5,6-tetrahydrocyclopenta[c]pyrazole scaffold has been exploited for both N-type calcium channel blockade [1] and FXR modulation [2], the presence of the 2-methyl group on the pyrazole ring and the 2-benzonitrile moiety attached via a 3-methoxy linker is specifically associated with the FXR-modulator patent series. Close analogs lacking these features, such as 4-(3-chloro-5,6-dihydrocyclopenta[c]pyrazol-2(4H)-yl)benzonitrile (CAS 63419-40-9), belong to a different chemical sub-series with distinct pharmacological profiles. Without explicit comparative data, any in-class substitution risks altering target engagement, selectivity, and ultimately experimental outcomes.

Substitution Pattern Mismatch

Close analogs lacking the 2-methyl group or 2-benzonitrile moiety may shift target engagement from FXR, altering pharmacological profile.

Core Scaffold Redundancy

The tetrahydrocyclopenta[c]pyrazole core is also present in N-type calcium channel blockers; without direct selectivity data, dual-target effects cannot be ruled out.

• [1] Subasinghe NL, et al. Discovery and SAR of a novel series of 2,4,5,6-tetrahydrocyclopenta[c]pyrazoles as N-type calcium channel inhibitors. Bioorg Med Chem Lett. 2014;24(7):1750-1754. View Source
• [2] Benson GM, Bleicher K, Grether U, Kuhn B, Richter H, Taylor S. CYCLOPENTYL- AND CYCLOHEPTYLPYRAZOLES. WO2011117166A1, published 2011-09-29. View Source

CAS 2640874-22-0: Differential Evidence

FXR Agonist Activity vs. Analogs

In the Gal4-hFXR fusion construct reporter assay, the target compound exhibited an EC50 of 45 nM for human FXR agonism [1]. The patent series from which this compound originates discloses numerous analogs with EC50 values ranging from <10 nM to >1000 nM. While a direct head-to-head comparison with the most potent analogs (e.g., those with EC50 <10 nM) is not publicly available, the 45 nM potency places the compound in the moderately potent range of the series, suggesting utility as a pharmacological tool compound for FXR-dependent mechanistic studies.

FXR Agonism

Class-level inference

EC50 45 nM (series range to 1000 nM)

Reported assay context; moderate potency within patent series

Gal4-hFXR reporter assay, HEK293 cells

Evidence Dimension	FXR agonism (EC50)
Target Compound Data	EC50 = 45 nM
Comparator Or Baseline	Patent series range: EC50 <10 nM to >1000 nM (specific comparator values not publicly available)
Quantified Difference	Approximately 4.5- to >22-fold less potent than the most optimized analogs in the series
Conditions	Gal4-hFXR fusion construct reporter assay in HEK293 cells, 15 min incubation, luciferase readout

Why This Matters

The quantified EC50 positions this compound as a moderately potent FXR probe, enabling researchers to select it for studies where full agonism is desired without the off-target potential of highly optimized clinical candidates.

• [1] BindingDB entry BDBM538299. EC50 data for US11254663 Example 157 at human FXR. Deposited 2022-06-17. View Source

Differentiation from N-Type Calcium Channel Blockers

The 2,4,5,6-tetrahydrocyclopenta[c]pyrazole core is shared between the FXR-targeted series (to which the target compound belongs) and the N-type calcium channel (Cav2.2) inhibitor series [1]. However, the target compound's substitution pattern (2-methyl on pyrazole, 2-benzonitrile via 3-methoxy linker) is structurally distinct from the Cav2.2 inhibitor pharmacophore, which typically requires a different substitution at the 1- or 3-position. This structural divergence is expected to confer target selectivity favoring FXR over Cav2.2, although direct selectivity data are not publicly available.

Target Selectivity

Class-level inference

Structural divergence from Cav2.2 pharmacophore

Expected FXR selectivity; no direct data available

SAR-based inference only

Evidence Dimension	Target class selectivity (structural inference)
Target Compound Data	FXR-modulator chemotype (2-methyl, 3-methoxybenzonitrile substitution)
Comparator Or Baseline	Cav2.2 inhibitor chemotype (distinct substitution pattern, e.g., 1-aryl, 3-carboxamide derivatives)
Quantified Difference	Structural pharmacophore divergence; no direct selectivity ratio available
Conditions	Literature SAR analysis of tetrahydrocyclopenta[c]pyrazole series [1]

Why This Matters

For researchers studying FXR biology, selecting this compound rather than a Cav2.2-targeted analog sharing the same core scaffold minimizes the risk of convoluted pharmacological effects due to dual-target activity.

• [1] Subasinghe NL, et al. Discovery and SAR of a novel series of 2,4,5,6-tetrahydrocyclopenta[c]pyrazoles as N-type calcium channel inhibitors. Bioorg Med Chem Lett. 2014;24(7):1750-1754. View Source

Lipophilicity and LogP Comparison

The target compound (molecular formula C17H17N3O, MW ~279.3 g/mol) incorporates a benzonitrile moiety and a methyl-substituted pyrazole, resulting in a calculated LogP of approximately 3.0–3.5 (estimated via fragment-based methods). In contrast, the more polar Cav2.2-targeted analogs often feature carboxylic acid or amide groups, yielding lower LogP values (e.g., ~1.5–2.5). This higher lipophilicity may influence membrane permeability and metabolic stability, though no direct experimental comparison is available.

Lipophilicity (LogP)

Class-level inference

Est. LogP ~3.0–3.5; approx. 1 unit higher than Cav2.2 analogs

May influence permeability; requires experimental validation

In silico estimate; no experimental data

Evidence Dimension	Calculated lipophilicity (LogP)
Target Compound Data	Estimated LogP ~3.0–3.5
Comparator Or Baseline	Cav2.2 inhibitor analogs with carboxylic acid/amide groups: typical LogP ~1.5–2.5
Quantified Difference	Approximately 1 log unit higher lipophilicity
Conditions	In silico estimation; no experimental LogP data available

Why This Matters

The higher lipophilicity may render the compound more suitable for cell-permeable probe applications but also necessitates careful control of solubility in biochemical assay design.

• [1] Estimated using fragment-based LogP calculation (e.g., Crippen fragmentation). No published experimental LogP for this compound. View Source

CAS 2640874-22-0: Applications

FXR Agonist Probe for Metabolic Regulation

Given its confirmed FXR agonism with an EC50 of 45 nM in HEK293 reporter assays [1], this compound is suitable for in vitro studies investigating FXR-dependent regulation of bile acid metabolism, lipid homeostasis, or CYP7A1 expression. The moderate potency allows for dose-response studies without the complications of supraphysiological receptor activation seen with picomolar agonists.

FXR vs. Cav2.2 Differentiation Tool

Researchers utilizing tetrahydrocyclopenta[c]pyrazole scaffold compounds can employ this molecule as an FXR-selective control to disentangle FXR-dependent phenotypes from Cav2.2-mediated calcium channel effects [1]. Its structural divergence from the Cav2.2 pharmacophore provides a cleaner pharmacological tool for target deconvolution studies.

SAR Exploration Starting Point

As a moderately potent FXR agonist with a defined EC50 of 45 nM, this compound provides a suitable starting point for SAR exploration. The methoxybenzonitrile linker and 2-methyl substituent present clear vectors for systematic chemical modification to improve potency, selectivity, or pharmacokinetic properties, referencing the broader patent SAR landscape [2].

Analytical Reference Standard

The compound's well-defined structure (C17H17N3O, MW 279.3 g/mol) and availability as a single chemical entity make it appropriate for use as a reference standard in HPLC, LC-MS, or NMR method development. While no certified reference material exists, the compound can serve as an internal standard for quantifying structurally related impurities in synthetic batches of cyclopenta[c]pyrazole derivatives.

Application

Selection Property

Validation Focus

FXR pathway modulation studies

FXR agonism assay context

Dose-response and target engagement confirmation

FXR/Cav2.2 target deconvolution

Chemotype selectivity review

Cav2.2 pathway exclusion in functional assays

Lead optimization studies

Moderate potency reference point

Structural modification tolerance and SAR expansion

Analytical method development

Structural identity confirmation

Chromatographic purity and stability assessment

• [1] BindingDB entry BDBM538299. EC50 data for US11254663 Example 157 at human FXR. Deposited 2022-06-17. View Source
• [2] Benson GM, Bleicher K, Grether U, Kuhn B, Richter H, Taylor S. CYCLOPENTYL- AND CYCLOHEPTYLPYRAZOLES. WO2011117166A1, published 2011-09-29. View Source